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Compound of Interest

Compound Name: 1-Isopropylpiperidin-3-one

Cat. No.: B1315296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 1-Isopropylpiperidin-3-one, a heterocyclic organic compound of interest in

medicinal chemistry and drug discovery. The information presented herein is intended to

support research and development activities by providing key molecular identifiers.

Core Molecular Data
The essential molecular formula and weight of 1-Isopropylpiperidin-3-one are summarized in

the table below. This data is fundamental for a variety of experimental and computational

applications, including reaction stoichiometry, analytical characterization, and molecular

modeling.

Property Value

Chemical Formula C₈H₁₅NO

Molecular Weight 141.21 g/mol

The chemical formula was determined by considering the structure of the parent molecule,

piperidin-3-one, and the addition of an isopropyl group to the nitrogen atom at the 1-position.

The molecular weight was subsequently calculated based on this formula using the atomic

weights of carbon, hydrogen, nitrogen, and oxygen.
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Logical Relationship of Molecular Descriptors
The following diagram illustrates the logical flow from the compound's nomenclature to its

fundamental physicochemical properties. This visualization clarifies the relationship between

the chemical structure, its corresponding formula, and the resultant molecular weight.
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Figure 1. Logical relationship between the name, structure, formula, and molecular weight of 1-
Isopropylpiperidin-3-one.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Isopropylpiperidin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315296#1-isopropylpiperidin-3-one-molecular-
weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1315296?utm_src=pdf-body-img
https://www.benchchem.com/product/b1315296?utm_src=pdf-body
https://www.benchchem.com/product/b1315296?utm_src=pdf-body
https://www.benchchem.com/product/b1315296#1-isopropylpiperidin-3-one-molecular-weight-and-formula
https://www.benchchem.com/product/b1315296#1-isopropylpiperidin-3-one-molecular-weight-and-formula
https://www.benchchem.com/product/b1315296#1-isopropylpiperidin-3-one-molecular-weight-and-formula
https://www.benchchem.com/product/b1315296#1-isopropylpiperidin-3-one-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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